3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C25H19NO3
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 3-(3-acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C25H19NO3/c1-16(27)17-9-8-14-20(15-17)26-23(28)21-22(24(26)29)25(21,18-10-4-2-5-11-18)19-12-6-3-7-13-19/h2-15,21-22H,1H3
• InChI Key: QFVJDLKKABXQIM-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)N2C(=O)C3C(C2=O)C3(C4=CC=CC=C4)C5=CC=CC=C5

Description

3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as DAAO inhibitor, and it has been studied extensively for its biochemical and physiological effects. In 1.0]hexane-2,4-dione.

Mechanism of Action

The mechanism of action of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione involves the inhibition of DAAO. DAAO is responsible for the oxidative deamination of D-amino acids, which results in the production of hydrogen peroxide and ammonia. Inhibition of DAAO leads to an increase in the levels of D-amino acids, which in turn can modulate the activity of N-methyl-D-aspartate (NMDA) receptors in the brain. Modulation of NMDA receptor activity has been shown to have therapeutic potential in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione are primarily related to its inhibition of DAAO. Inhibition of DAAO leads to an increase in the levels of D-amino acids, which can modulate the activity of NMDA receptors. This modulation can have a range of effects on the brain, including the regulation of neurotransmitter release, synaptic plasticity, and neuronal survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione in lab experiments is its selectivity for DAAO inhibition. This selectivity allows for the specific modulation of D-amino acid metabolism without affecting other metabolic pathways. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for the study of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione. One area of research is the development of more potent and selective DAAO inhibitors for the treatment of neurological disorders. Another area of research is the investigation of the role of D-amino acids in other physiological processes, such as immune function and cancer. Additionally, the use of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione as a tool for the study of NMDA receptor function and synaptic plasticity is an area of ongoing research.

Synthesis Methods

The synthesis of 3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione involves a series of chemical reactions. A commonly used method involves the reaction of 3-acetylphenylboronic acid with 6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields the desired product in high purity.

Scientific Research Applications

3-(3-Acetylphenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been extensively studied for its potential applications in scientific research. One of the main applications of this compound is as a D-amino acid oxidase (DAAO) inhibitor. DAAO is an enzyme that plays a crucial role in the metabolism of D-amino acids. Inhibition of DAAO has been shown to have therapeutic potential in the treatment of various neurological disorders, including schizophrenia, Alzheimer's disease, and Huntington's disease.